2-(6-ethyl-2-oxo-3-(phenylsulfonyl)quinolin-1(2H)-yl)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[3-(benzenesulfonyl)-6-ethyl-2-oxoquinolin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C26H23FN2O4S/c1-2-18-10-13-23-20(14-18)15-24(34(32,33)22-6-4-3-5-7-22)26(31)29(23)17-25(30)28-16-19-8-11-21(27)12-9-19/h3-15H,2,16-17H2,1H3,(H,28,30)
• InChI Key: DJZKRBNSMXOEDX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C(=O)C(=C2)S(=O)(=O)C3=CC=CC=C3)CC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C26H23FN2O4S
• Molecular Weight: 478.5 g/mol

Description

2-(6-ethyl-2-oxo-3-(phenylsulfonyl)quinolin-1(2H)-yl)-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C26H23FN2O4S and its molecular weight is 478.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Studies of Quinoline Derivatives

Quinoline derivatives, including compounds structurally related to the specified molecule, have been extensively studied for their potential in forming co-crystals and salts with various applications in material science and pharmaceutical formulation. For instance, a structural study on quinoline derivatives having an amide bond revealed their ability to form 1:1 co-crystals with aromatic diols, showcasing their potential in the development of new materials with specific physical characteristics (Karmakar, Kalita, & Baruah, 2009).

Applications in Antimalarial and Antiviral Research

Research has also explored the reactivity of N-(phenylsulfonyl)acetamide derivatives, which are chemically related to the compound , with nitrogen nucleophiles. These compounds were tested for their antimalarial activity and showed promising results, highlighting their potential use in developing treatments against malaria and possibly against COVID-19 due to their inhibitory action on certain viral enzymes (Fahim & Ismael, 2021).

Investigation of Luminescent Properties

A study on the luminescent properties of quinoline-based compounds, including those with amide linkages, has led to the development of novel chemosensors. These sensors show significant promise in monitoring metal ion concentrations, such as Zn2+, in living cells and aqueous solutions. The sensitivity and selectivity of these sensors towards specific ions demonstrate the application of quinoline derivatives in environmental monitoring and biomedical research (Park et al., 2015).